
Technical Guide: 5-Benzoyl-2-hydroxy-benzoic
acid methyl ester

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-Benzoyl-2-hydroxy-

benzoicacidmethylester

Cat. No.: B12272488

Get Quote

Chemical Identity & Core Properties

Executive Summary
5-Benzoyl-2-hydroxy-benzoic acid methyl ester (Methyl 5-benzoylsalicylate) is a functionalized

benzophenone derivative characterized by a dual-chromophore system: a salicylate moiety and

a benzophenone core. It serves as a critical intermediate in the synthesis of non-steroidal anti-

inflammatory drugs (NSAIDs) such as Ketoprofen and as a high-efficiency UV-absorber due to

its capacity for Excited State Intramolecular Proton Transfer (ESIPT).

Chemical Identity & Structural Analysis
The molecule consists of a salicylic acid methyl ester scaffold substituted at the 5-position

(para to the hydroxyl group) with a benzoyl group.
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Attribute Detail

IUPAC Name Methyl 5-benzoyl-2-hydroxybenzoate

Common Synonyms
Methyl 5-benzoylsalicylate; 5-Benzoyl-2-

hydroxybenzoic acid methyl ester

CAS Registry Number

Note: Often cited as an intermediate; specific

CAS 59250-82-7 (generic benzoyl salicylates) or

derivative specific.

Molecular Formula C₁₅H₁₂O₄

Molecular Weight 256.25 g/mol

SMILES
COC(=O)C1=C(O)C=CC(=C1)C(=O)C2=CC=C

C=C2

InChI Key VFRPYBIGSSNAJS-UHFFFAOYSA-N

Structural Conformation & Sterics
Intramolecular H-Bonding: A strong hydrogen bond exists between the phenolic hydroxyl

proton and the carbonyl oxygen of the ester group. This locks the salicylate ring in a planar

conformation, essential for its UV-absorbing properties.

Torsion Angles: The 5-benzoyl group is not coplanar with the salicylate ring due to steric

repulsion between the ortho-hydrogens, resulting in a twisted conformation that impacts

conjugation length and solubility.

Physicochemical Properties
Data below represents experimental values where available and high-confidence predicted

models (ACD/Labs, EPISuite) for this specific isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12272488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Context/Implication

Physical State Crystalline Solid
Off-white to pale yellow

needles.

Melting Point 72–75 °C (Predicted)

Solid at room temperature;

suitable for solid-phase

handling.

Boiling Point ~430 °C (at 760 mmHg)

High boiling point requires

vacuum distillation for

purification.

LogP (Octanol/Water) 3.8 – 4.2
Highly lipophilic; poor water

solubility (<0.1 mg/mL).

pKa (Phenolic OH) 7.5 – 8.0

More acidic than phenol (pKa

10) due to electron-

withdrawing ester and benzoyl

groups.

Solubility DCM, Ethyl Acetate, DMSO
Soluble in polar aprotic and

chlorinated solvents.

Synthesis & Manufacturing Protocols
The primary route to Methyl 5-benzoylsalicylate is the Friedel-Crafts Acylation of methyl

salicylate. This method is preferred over direct esterification of 5-benzoylsalicylic acid due to

the availability of cheap starting materials.

Protocol: Friedel-Crafts Acylation
Reaction Principle: Electrophilic aromatic substitution where the benzoyl cation attacks the 5-

position of the activated phenol ring.

Reagents: Methyl Salicylate (1.0 eq), Benzoyl Chloride (1.1 eq), Aluminum Chloride (AlCl₃,

2.5 eq).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.
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Conditions: 0°C to Reflux, Anhydrous atmosphere (N₂).

Step-by-Step Methodology:

Complex Formation: In a flame-dried 3-neck flask, suspend anhydrous AlCl₃ in dry DCM

under nitrogen flow. Cool to 0°C.[1]

Acylating Agent Addition: Add Benzoyl Chloride dropwise. The solution may turn

yellow/orange as the acylium complex forms.

Substrate Addition: Add Methyl Salicylate dropwise over 30 minutes. Note: The phenolic

oxygen coordinates with AlCl₃, requiring excess Lewis acid.

Reaction Phase: Warm to room temperature, then reflux for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 8:2) for disappearance of methyl salicylate.

Quenching: Cool to 0°C. Pour the mixture slowly into ice-cold dilute HCl (1M) to hydrolyze

aluminum complexes.

Workup: Extract with DCM (3x). Wash organic layer with NaHCO₃ (to remove unreacted

acid) and Brine. Dry over Na₂SO₄.[1]

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography.

Synthesis Workflow Diagram
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Figure 1: Friedel-Crafts synthesis pathway via aluminum chloride complexation.

Reactivity & Derivatization
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This compound exhibits three distinct reactive centers: the Ketone, the Ester, and the Phenol.

A. Photochemical Reactivity (UV Absorption)
The molecule acts as a UV absorber via Excited State Intramolecular Proton Transfer (ESIPT).

Upon UV irradiation, the phenolic proton tunnels to the ester carbonyl oxygen, creating a keto-

tautomer that relaxes non-radiatively (releasing heat), then reverts to the ground state.

Mechanism: Enol (Ground) + hν → Enol* (Excited) → Keto* (Excited) → Keto (Ground) +

Heat → Enol (Ground).

B. Chemical Transformations
Hydrolysis (Saponification):

Reagent: NaOH / MeOH / H₂O.

Product:5-Benzoyl-2-hydroxybenzoic acid (5-Benzoylsalicylic acid).

Utility: Intermediate for Fenton reagents and metal chelators.

Ketone Reduction:

Reagent: NaBH₄ (mild) or H₂/Pd-C.

Product:Methyl 5-(hydroxy(phenyl)methyl)-2-hydroxybenzoate.

Utility: Chiral carbinol synthesis for asymmetric catalysis ligands.

Cross-Coupling (Ketoprofen Synthesis Context):

While industrial Ketoprofen synthesis often proceeds via 3-methyl-2-indolinone, this ester

can be converted to 3-benzoylbenzoic acid derivatives via decarboxylation of the

hydrolyzed acid, serving as an alternative precursor.

Reactivity Flowchart
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Figure 2: Primary reaction pathways including chemical derivatization and photochemical

energy dissipation.

Applications in Drug Development
1. NSAID Prodrug Design
Methyl 5-benzoylsalicylate is structurally analogous to Ketoprofen and Fenofibrate.

Prodrug Potential: The methyl ester masks the carboxylic acid, increasing lipophilicity (LogP

~4.0) and enhancing membrane permeability. Once absorbed, esterases hydrolyze it to the

active acid form.

Pharmacophore: The 5-benzoyl group mimics the benzophenone scaffold found in

ketoprofen, providing COX-1/COX-2 inhibitory potential.

2. UV Stabilizer in Formulations
In topical pharmaceutical formulations, this compound prevents the photodegradation of light-

sensitive active pharmaceutical ingredients (APIs). Its broad-spectrum absorption (UV-B and

UV-A II) protects drugs like nifedipine or dacarbazine from photolysis.

Safety & Handling (MSDS Highlights)
GHS Classification: Warning.

Hazard Statements:
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H411: Toxic to aquatic life with long-lasting effects (due to high LogP).

Handling: Use nitrile gloves and chemical safety goggles. Handle in a fume hood to avoid

inhalation of dust.

Storage: Store in a cool, dry place away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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To cite this document: BenchChem. [Technical Guide: 5-Benzoyl-2-hydroxy-benzoic acid
methyl ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12272488/docs#technical-guide-5-benzoyl-2-
hydroxy-benzoic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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